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Compound of Interest

Compound Name: Methyl difluoroacetate

Cat. No.: B1580911 Get Quote

An In-depth Technical Guide on the Physical Properties of Methyl Difluoroacetate

This technical guide provides a comprehensive overview of the core physical properties of

methyl difluoroacetate (CAS Number: 433-53-4). Aimed at researchers, scientists, and

professionals in drug development, this document details key physical constants, presents

them in a structured format, and outlines the experimental protocols for their determination.

Introduction
Methyl difluoroacetate, with the chemical formula C₃H₄F₂O₂, is a fluorinated ester that serves

as a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1] Its

unique properties, imparted by the difluoromethyl group, make it a significant intermediate in

medicinal chemistry for enhancing the efficacy and selectivity of drug candidates.[1] A thorough

understanding of its physical properties is crucial for its application in research and

development, particularly in reaction setup, process scale-up, and formulation.

Core Physical Properties
The physical characteristics of methyl difluoroacetate have been determined through various

analytical techniques. These properties are summarized in the table below for easy reference

and comparison.
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Property Value Conditions

Molecular Formula C₃H₄F₂O₂ -

Molecular Weight 110.06 g/mol -

Appearance
Colorless to almost colorless

clear liquid
Room Temperature

Boiling Point 85-86 °C at 760 mmHg (lit.)[2][3][4][5][6]

Density 1.26 g/mL at 25 °C (lit.)[3][4][5][6]

1.27 g/mL[1][7] Not specified

1.272 g/mL Not specified[2][5]

Refractive Index (n_D) 1.334 at 20 °C (lit.)[3][4][5][6]

1.34 at 20 °C[1]

1.3335 - 1.3375 at 20 °C[8][9]

Solubility
Slightly soluble in water.[3][5]

[6]
-

Purity ≥ 96% (GC)[4] -

Flash Point 18.4 °C (65.1 °F) closed cup

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

liquid compounds such as methyl difluoroacetate.

Logical Workflow for Physical Property Determination
The characterization of a chemical sample like methyl difluoroacetate follows a logical

progression to ascertain its identity and purity.
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Initial Assessment

Property Measurement

Data Analysis

Liquid Sample
(Methyl Difluoroacetate)
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Step 1

Density

Step 2
(If Pure)
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Step 2
(If Pure)
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Step 2
(If Pure)

Compare with
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(Chromatogram)
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Heating

Measurement

Apply Heat

Rapid Bubbles Emerge

Temp rises

Remove Heat

At boiling

Liquid Enters Capillary

Temp falls

Record Temperature

This is the B.P.

 

Measure Mass of
Empty Cylinder (m1)

Add Known Volume
of Liquid (V)

Measure Mass of
Cylinder + Liquid (m2)

Calculate Mass of Liquid
(m = m2 - m1)

Calculate Density
(ρ = m / V)
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Calibrate Refractometer

Apply Liquid Sample
to Prism

Close Prisms

Adjust View for
Sharp Light/Dark Boundary

Read Refractive Index
from Scale

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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